Cas no 98977-38-9 (1-Tert-Butyl 4-Ethyl 3-Oxoazepane-1,4-Dicarboxylate)

• Product Name: 1-Tert-Butyl 4-Ethyl 3-Oxoazepane-1,4-Dicarboxylate
• CAS No: 98977-38-9
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• MDL: MFCD24466182
• CID: 4542469
• PubChem ID: 57479910
• Update Time: 2025-04-24

1-Tert-Butyl 4-Ethyl 3-Oxoazepane-1,4-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1,4-dicarboxylic acid, hexahydro-3-oxo-, 1-(1,1-dimethylethyl) 4-ethyl ester
• 3-oxo-azepane-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester
• 98977-38-9
• SCHEMBL183517
• 1-tert-butyl4-ethyl3-oxoazepane-1,4-dicarboxylate
• 1-O-tert-butyl 4-O-ethyl 3-oxoazepane-1,4-dicarboxylate
• AS-74169
• 1H-Azepine-1,4-dicarboxylic acid, hexahydro-3-oxo-,1-(1,1-dimethylethyl) 4-ethyl ester
• CS-0145931
• EN300-253670
• AKOS027255473
• 1-tert-butyl 4-ethyl 3-oxoazepane-1,4-dicarboxylate
• MFCD24466182
• 1-(tert-Butyl) 4-ethyl 3-oxoazepane-1,4-dicarboxylate
• STZNGLKBJPCWIB-UHFFFAOYSA-N
• 1-Tert-Butyl 4-Ethyl 3-Oxoazepane-1,4-Dicarboxylate(WX618505)
• 860-858-4
• 1-Tert-Butyl 4-Ethyl 3-Oxoazepane-1,4-Dicarboxylate

• MDL： MFCD24466182
• Inchi： 1S/C14H23NO5/c1-5-19-12(17)10-7-6-8-15(9-11(10)16)13(18)20-14(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： STZNGLKBJPCWIB-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C(C(=O)OCC)CCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.9Ų